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Eudragit® polymers are a versatile family of polymethacrylates widely utilized in the
pharmaceutical industry for developing advanced drug delivery systems.[1] Their popularity
stems from their biocompatibility, tolerance, and diverse range of chemical compositions that
allow for precise control over drug release.[1][2] Microencapsulation using these polymers is a
key technique to mask tastes, protect sensitive active pharmaceutical ingredients (APIs),
improve bioavailability, and, most importantly, achieve controlled or targeted drug release.[3]

This guide delves into the fundamental principles of Eudragit-based microencapsulation,
focusing on the core methodologies, drug release mechanisms, and the critical parameters that
govern the final product's characteristics.

Classification of Eudragit® Polymers

Eudragit® polymers can be broadly categorized based on their solubility and permeability,
which dictates their application in drug delivery.

o pH-Dependent Soluble Polymers (Enteric Coatings): These polymers contain functional
carboxylic acid groups and are insoluble in the acidic environment of the stomach but
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dissolve at specific, higher pH values found in the intestines.[4] This property is ideal for
protecting acid-labile drugs or preventing gastric irritation.[4][5]

o Eudragit® L-100-55: Dissolves at pH > 5.5 (Duodenum).[6][7]
o Eudragit® L-100: Dissolves at pH > 6.0 (Jejunum).[5][8]

o Eudragit® S-100: Dissolves at pH > 7.0 (Ileum and Colon).[5][7]

pH-Independent Permeable Polymers (Sustained Release): These polymers are insoluble in
agueous media across the physiological pH range but are permeable, allowing for drug
release via diffusion.[9][10] They contain varying amounts of quaternary ammonium groups,
which influences their permeability.[10][11]

o Eudragit® RL (High Permeability): Contains a higher ratio of quaternary ammonium
groups, leading to greater swelling and faster drug diffusion.[9][11]

o Eudragit® RS (Low Permeability): Contains fewer quaternary ammonium groups, resulting
in lower permeability and slower drug diffusion.[9][11] These two polymers are often
blended to achieve specific, customized release profiles.[9][11]
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Classification of common Eudragit® polymers for microencapsulation.
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Core Microencapsulation Techniques

Several techniques are employed for Eudragit-based microencapsulation, with the choice
depending on the drug's properties, the desired particle characteristics, and scalability.

Emulsion-Solvent Evaporation

The emulsion-solvent evaporation method is the most widely cited technique for preparing
Eudragit microparticles.[3][12][13] It involves the emulsification of a polymer and drug solution
(the dispersed phase) into an immiscible liquid (the continuous phase), followed by the removal
of the solvent, which causes the polymer to precipitate around the drug, forming solid
microparticles.[3][14]

Key Variations:

o Oil-in-Water (o/w): Used for encapsulating water-insoluble (lipophilic) drugs. The polymer
and drug are dissolved in a water-immiscible organic solvent (e.g., dichloromethane,
acetone) and then emulsified in an aqueous solution containing a stabilizer.

o Water-in-Oil (w/0): Suitable for water-soluble drugs. The drug is dissolved in an aqueous
phase, which is then emulsified into an organic solution of the polymer. To prevent the drug
from partitioning into the external phase, an oil-based continuous phase like liquid paraffin is
often used, leading to a modified w/o/o (water-in-oil-in-oil) double emulsion system.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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